Cas no 2055841-07-9 ((1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2055841-07-9
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• MDL: MFCD30502876
• CID: 4634914
• PubChem ID: 93954685
• Update Time: 2025-06-12

(1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid
• AMY35668
• trans-2-(4-Chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-(4-chloro-3-fluorophenyl)-, (1R,2R)-rel-
• (1R,2R)-2-(4-CHLORO-3-FLUOROPHENYL)CYCLOPROPANE-1-CARBOXYLIC ACID
• AS-53376
• MFCD30502876
• CS-0053633
• AKOS030627748
• (1R,2R)-rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylicacid
• 2055841-07-9
• P16391
• (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid

• MDL： MFCD30502876
• Inchi： 1S/C10H8ClFO2/c11-8-2-1-5(3-9(8)12)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： WLBMRAWVMMPUAI-NKWVEPMBSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 214.0196853 g/mol
• Monoisotopic Mass: 214.0196853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 214.62

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 341.6±42.0 °C at 760 mmHg
• Flash Point: 160.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid

Introduction to (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2055841-07-9)

(1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2055841-07-9, represents a fascinating example of structural complexity and functional diversity. The cyclopropane ring, a key feature of this molecule, introduces unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural motif of (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid is characterized by its rigid three-membered ring, which constrains the conformation of the molecule. This rigidity can be exploited to achieve high binding affinity and selectivity in biological targets. The presence of both chloro and fluoro substituents on the aromatic ring further enhances the compound's potential as a pharmacophore. These substituents not only influence the electronic properties of the molecule but also contribute to its metabolic stability and bioavailability.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique pharmacological properties. The cyclopropane ring is known to disrupt normal protein conformation, which can lead to novel interactions with biological targets. This has prompted extensive research into derivatives of cyclopropanecarboxylic acids as potential therapeutic agents. Among these derivatives, (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid has emerged as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for various therapeutic targets. The rigid structure of the cyclopropane ring can be designed to fit into specific binding pockets within proteins, thereby modulating their activity. For instance, studies have shown that cyclopropane derivatives can interact with enzymes involved in inflammatory pathways, making them attractive candidates for anti-inflammatory drugs.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding modes and affinities of such compounds. Molecular docking studies have been instrumental in identifying how (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid interacts with target proteins. These studies have revealed that the chloro and fluoro substituents play a crucial role in stabilizing the binding interaction through hydrophobic and electrostatic interactions.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent methodological advancements have made it more feasible to produce high-purity samples of (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid. Key synthetic strategies include asymmetric hydrogenation and transition-metal-catalyzed reactions, which allow for precise control over the stereochemistry of the molecule.

In vivo studies have begun to explore the pharmacological effects of (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid. Preliminary results suggest that this compound exhibits promising activity against several disease-related targets. For example, it has shown inhibitory effects on enzymes involved in cancer progression and inflammatory disorders. These findings highlight its potential as a lead compound for further drug development.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the aromatic ring and exploring different stereoisomers, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, investigating its mechanism of action will provide deeper insights into its therapeutic potential.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid exemplifies how such collaboration can lead to innovative solutions in drug discovery. By combining expertise from various fields, researchers can accelerate the process of identifying and developing new therapeutic agents.

In conclusion, (1R,2R)-Rel-2-(4-chloro-3-fluorophenyl)cyclopropane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential as a therapeutic agent.